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molecular formula C14H9ClN2O B173728 (6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone CAS No. 143468-11-5

(6-Chloro-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone

Cat. No. B173728
CAS RN: 143468-11-5
M. Wt: 256.68 g/mol
InChI Key: UNOFAPHIMJQZQW-UHFFFAOYSA-N
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Patent
US07399868B2

Procedure details

A solution of (Intermediate C3) (3.12 mmol) in MeOH (90 mL) was treated with 1 M NaOH (30 mL) at rt for 18 h. The solution was freed of MeOH under reduced pressure and ethyl acetate was added to the aqueous layer. The aqueous layer was extracted with ethyl acetate and the combined organic layers were washed with sat. NaHCO3, and dried over Na2SO4. The mixture was filtered and the solvent was evaporated to give a solid 6-chloro-1H-pyrrolo[2,3-b]pyridine (Intermediate C4).
Name
Intermediate C3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
NaOH
Quantity
30 mL
Type
reactant
Reaction Step One
Name
MeOH
Quantity
90 mL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
MeOH
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Intermediate C4

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[N:7]=[C:6]2[N:8](C(C3C=CC=CC=3)=O)[CH:9]=[CH:10][C:5]2=[CH:4][CH:3]=1.[OH-].[Na+].C(OCC)(=O)C>CO>[Cl:1][C:2]1[N:7]=[C:6]2[NH:8][CH:9]=[CH:10][C:5]2=[CH:4][CH:3]=1 |f:1.2|

Inputs

Step One
Name
Intermediate C3
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=CC=C2C(=N1)N(C=C2)C(=O)C2=CC=CC=C2
Name
NaOH
Quantity
30 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
MeOH
Quantity
90 mL
Type
solvent
Smiles
CO
Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Step Three
Name
MeOH
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added to the aqueous layer
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with ethyl acetate
WASH
Type
WASH
Details
the combined organic layers were washed with sat. NaHCO3
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
The mixture was filtered
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated

Outcomes

Product
Name
Intermediate C4
Type
product
Smiles
ClC1=CC=C2C(=N1)NC=C2

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.